Ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C10H9N3O4/c1-2-17-10(14)8-6-12-5-7(13(15)16)3-4-9(12)11-8/h3-6H,2H2,1H3
• InChI Key: XOXFLWMGZPJKAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=C(C=CC2=N1)[N+](=O)[O-]
• Molecular Formula: C10H9N3O4
• DSSTOX Substance ID: DTXSID30502502
• Molecular Weight: 235.20 g/mol
• CAS RN: 38923-08-9

Description

Ethyl 6-Nitroimidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the molecular formula C10H9N3O4. It is used in various fields of research.

Molecular Structure Analysis

The molecular structure of Ethyl 6-Nitroimidazo[1,2-a]pyridine-2-carboxylate is represented by the InChI code 1S/C10H9N3O4/c1-2-17-10(14)8-6-12-5-7(13(15)16)3-4-9(12)11-8/h3-6H,2H2,1H3. This indicates the connectivity and hydrogen placement in the molecule.

Physical And Chemical Properties Analysis

Ethyl 6-Nitroimidazo[1,2-a]pyridine-2-carboxylate has a molecular weight of 235.2. It is a solid at room temperature. The melting point is between 208 - 210 degrees Celsius.

Scientific Research Applications

Ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate: Scientific Research Applications: Here is a comprehensive analysis of the scientific research applications of Ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate, focusing on unique applications:

Antimicrobial Agent Development

Imidazo[1,2-a]pyridine derivatives have been studied for their potential as antimicrobial agents. Docking studies suggest that compounds with an imidazo pyridine-3-carboxylate core could bind to specific regions of bacterial proteins and inhibit their function, leading to anti-proliferative activity against bacteria like S. .

Medicinal Chemistry

The imidazo[1,2-a]pyridine core is widely utilized in medicinal chemistry due to its extensive applications. .

Seizure Protection

New derivatives of imidazo[1,2-a]pyridine-2-carbohydrazide have been identified that could afford protection against seizures. .

Cancer Treatment

Imidazo[1,2-a]pyridine derivatives have been explored as PI3K inhibitors for cancer treatment. .

Anti-Cancer Activity

The synthesis of new molecules starting from imidazo[1,2-a]pyridine derivatives has led to compounds with anti-cancer activity. .

Chemical Synthesis and Characterization

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Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, mist, spray, and contact with skin and eyes.

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. Therefore, Ethyl 6-Nitroimidazo[1,2-a]pyridine-2-carboxylate and its analogues may have potential for future research in drug discovery.

Mechanism of Action

Target of Action

Compounds with a similar imidazo[1,2-a]pyridine core have been studied for their anti-proliferative activity againstS. pneumoniae .

Mode of Action

It’s worth noting that imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Result of Action

A compound showed clear signs of apoptosis including nuclear condensation and fragmentation at the concentration of 100 µm .

Action Environment

It’s known that the compound should be stored in a sealed, dry environment at room temperature .

Synthesis routes and methods

Procedure details

Operations similar to Production Example 1-(2) were conducted using ethyl bromopyruvate and 2-amino-5-nitropyridine. The solid whereupon obtained was suspended in ethyl acetate, and washed with saturated aqueous sodium hydrogencarbonate to provide the title compound as brown solid.